Cas no 2000817-82-1 (5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2000817-82-1
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6419389
• PubChem ID: 165957636
• Update Time: 2025-10-29

5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• EN300-1292226
• 2000817-82-1

• Inchi： 1S/C11H14N4O/c1-4-9-5-12-15(6-9)11-10(7-16)8(2)13-14(11)3/h5-7H,4H2,1-3H3
• InChI Key： LNVVWTXQAGHSQA-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C)C=1N1C=C(C=N1)CC

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.7Ų

Additional information on 5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2000817-82-1)

The compound 5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2000817-82-1) is a specialized heterocyclic aldehyde with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with an ethyl group and a formyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for pyrazole derivatives has surged, driven by their applications in medicinal chemistry and material science. The 5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde stands out for its versatility, often serving as a building block for small-molecule therapeutics. Its CAS No. 2000817-82-1 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key attractions of this compound is its potential in addressing drug-resistant infections, a pressing global health concern. The formyl group in its structure allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and target selectivity. This aligns with the growing focus on precision medicine and personalized therapeutics, topics frequently discussed in scientific forums and search engines.

From a synthetic perspective, 5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde is often synthesized via multicomponent reactions or catalyzed cross-coupling, methods that are both cost-effective and scalable. These processes are of particular interest to chemists exploring green chemistry principles, as they minimize waste and energy consumption. The compound’s CAS No. 2000817-82-1 is also associated with patents highlighting its utility in crop protection formulations, addressing the agricultural sector’s need for sustainable pest control solutions.

In the context of AI-driven drug discovery, this compound has garnered attention for its compatibility with machine learning algorithms used to predict molecular properties. Researchers frequently query its SMILES notation and 3D conformational data, underscoring its role in computational chemistry. Additionally, its pyrazole scaffold is a recurring motif in FDA-approved drugs, making it a focal point for lead optimization projects.

The stability and solubility profile of 5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde further enhance its appeal. These properties are critical for formulation scientists working on oral delivery systems, a topic trending in pharmaceutical technology circles. Its CAS No. 2000817-82-1 is often cross-referenced with studies on prodrug design and controlled-release mechanisms.

In summary, 5-(4-ethyl-1H-pyrazol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 2000817-82-1) is a multifaceted compound with broad applications in life sciences and industrial chemistry. Its structural features and synthetic adaptability position it as a cornerstone for innovation in therapeutic development and sustainable agriculture. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most challenging scientific and societal issues of our time.